Cas no 2138202-88-5 (5-(dimethylcarbamoyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-ylmethanesulfonyl chloride)

• Product Name: 5-(dimethylcarbamoyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-ylmethanesulfonyl chloride
• CAS No: 2138202-88-5
• MF: C₁₀H₁₄ClN₃O₄S
• MW: 307.753859996796
• CID: 5761732
• PubChem ID: 165870018
• Update Time: 2025-06-08

5-(dimethylcarbamoyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138202-88-5
• EN300-1117412
• [5-(dimethylcarbamoyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridin-3-yl]methanesulfonyl chloride
• 5-(dimethylcarbamoyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-ylmethanesulfonyl chloride

• Inchi： 1S/C10H14ClN3O4S/c1-13(2)10(15)14-4-3-9-7(5-14)8(12-18-9)6-19(11,16)17/h3-6H2,1-2H3
• InChI Key： OIPHUOXAZKQDGI-UHFFFAOYSA-N
• SMILES： ClS(CC1C2=C(CCN(C(N(C)C)=O)C2)ON=1)(=O)=O

Computed Properties

• Exact Mass: 307.0393548g/mol
• Monoisotopic Mass: 307.0393548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 5-(dimethylcarbamoyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-ylmethanesulfonyl chloride

Comprehensive Analysis of 5-(Dimethylcarbamoyl)-4H,5H,6H,7H-1,2-Oxazolo[4,5-c]Pyridin-3-ylmethanesulfonyl Chloride (CAS No. 2138202-88-5)

The compound 5-(dimethylcarbamoyl)-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridin-3-ylmethanesulfonyl chloride (CAS No. 2138202-88-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dimethylcarbamoyl group and a methanesulfonyl chloride moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its applicability in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions in the field of organic chemistry is: "What are the applications of sulfonyl chloride derivatives in medicinal chemistry?" This compound addresses this query by serving as a versatile building block for sulfonamide formation, a critical functional group in many FDA-approved drugs. Its oxazolo[4,5-c]pyridine core also aligns with the growing demand for nitrogen-containing heterocycles, which are pivotal in designing molecules with improved pharmacokinetic properties.

In the context of AI-driven drug discovery, CAS No. 2138202-88-5 has garnered attention as a potential candidate for virtual screening libraries. Computational chemists frequently search for "novel sulfonyl chloride intermediates for lead optimization," and this compound fits the criteria due to its balanced lipophilicity and reactivity. Its dimethylcarbamoyl group further enhances its suitability for targeting enzymes like carbonic anhydrases, a hot topic in cancer therapy research.

From a synthetic chemistry perspective, the stability of 5-(dimethylcarbamoyl)-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridin-3-ylmethanesulfonyl chloride under various reaction conditions is frequently discussed in academic forums. Researchers often inquire about "optimized protocols for handling sulfonyl chlorides in nucleophilic substitutions," and this compound's compatibility with amines and alcohols makes it a practical case study. Its oxazolo-pyridine scaffold also contributes to its stability, reducing decomposition risks during storage.

Environmental and regulatory considerations are another trending topic. While this compound is not classified as hazardous under current guidelines, its methanesulfonyl chloride functionality necessitates proper handling protocols. Searches like "green chemistry approaches for sulfonyl chloride reactions" highlight the industry's shift toward sustainable practices, and this compound's potential for microwave-assisted reactions aligns with these advancements.

In agrochemical applications, the dimethylcarbamoyl moiety of CAS No. 2138202-88-5 has sparked interest for designing next-generation pesticides. With increasing searches for "heterocyclic scaffolds in crop protection agents," this compound's dual functionality offers a template for developing systemic insecticides with lower environmental persistence. Its oxazolo[4,5-c]pyridine core is particularly relevant given the rising demand for alternatives to neonicotinoids.

Analytical characterization of this compound is another area of focus. Advanced techniques like LC-MS and NMR are essential for verifying its purity, a common requirement in pharmaceutical quality control. Queries such as "spectroscopic differentiation of oxazolo-pyridine isomers" underscore the need for detailed structural elucidation, which this compound's distinct proton environment facilitates.

In conclusion, 5-(dimethylcarbamoyl)-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridin-3-ylmethanesulfonyl chloride represents a multifaceted tool for modern chemical research. Its alignment with trending topics—from AI-assisted molecular design to green synthesis—ensures its continued relevance. As the scientific community prioritizes structure-activity relationship studies, this compound's CAS No. 2138202-88-5 will remain a key reference in peer-reviewed literature and patent applications.